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Compound of Interest

Compound Name: Z-DL-Asn-OH

Cat. No.: B612889

Essential Safety and Handling Guide for Z-DL-Asn-
OH

Disclaimer: Safety data regarding Z-DL-Ash-OH presents conflicting information from various
suppliers. While some sources do not classify this chemical as hazardous, others indicate
potential risks, including harm if swallowed, and irritation to the skin, eyes, and respiratory
system. The following guidance is based on a conservative approach that prioritizes user safety
by assuming the presence of these potential hazards. All users should conduct their own risk
assessment and consult with their institution's Environmental Health and Safety (EHS)
department before handling this compound.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of Z-DL-Asn-OH.

Physical and Chemical Properties

Below is a summary of the known physical and chemical properties of Z-DL-Asn-OH.
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Property Value

Synonyms Z-L-Asparagine, N-Cbhz-L-asparagine
Molecular Formula C12H14N205[1][2]

Molecular Weight 266.25 g/mol [1][2]

Appearance White powder or crystals[1]

Melting Point 163-165 °CJ[1]

Storage Class Combustible Solids[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedures is essential for the safe handling of Z-DL-Asn-OH, from

receipt to disposal.

Personal Protective Equipment (PPE)

A comprehensive assessment of the work environment and potential for exposure should be
conducted to determine the appropriate level of PPE.[3] The following table summarizes the

recommended PPE based on a conservative assessment of potential hazards.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/IN/en/product/aldrich/c6404
https://www.scbt.com/p/z-asn-oh-2304-96-3
https://www.sigmaaldrich.com/IN/en/product/aldrich/c6404
https://www.scbt.com/p/z-asn-oh-2304-96-3
https://www.sigmaaldrich.com/IN/en/product/aldrich/c6404
https://www.sigmaaldrich.com/IN/en/product/aldrich/c6404
https://www.sigmaaldrich.com/IN/en/product/aldrich/c6404
https://www.benchchem.com/product/b612889?utm_src=pdf-body
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications
Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI 287.1

standards.[4]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves

for any damage before use.[4]

[5]

Body Protection

Laboratory Coat

Along-sleeved lab coat, fully
buttoned, is required. For tasks
with a higher risk of splashes,
a chemical-resistant apron

over the lab coat is advised.[5]

Respiratory Protection

Fume Hood or Respirator

All handling of Z-DL-Asn-OH
powder should be conducted
within a certified chemical
fume hood to prevent
inhalation of dust.[6] If a fume
hood is not available, a
NIOSH-approved respirator

may be necessary.[3]

Handling Procedures

e Preparation:

o Designate a specific area for handling Z-DL-Asn-OH, preferably within a chemical fume

hood.[6]

o Ensure that an eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment, such as spatulas, weighing paper, and reaction

vessels, inside the fume hood before starting work.

» Weighing and Transfer:
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o When weighing the powder, do so within the fume hood to minimize the risk of inhalation.
o Use anti-static weighing dishes to prevent the powder from dispersing.

o Handle the compound gently to avoid creating dust.

Dissolving and Reactions:

o When preparing solutions, add the solid Z-DL-Asn-OH to the solvent slowly to avoid
splashing.

o All reactions involving this compound should be carried out in a well-ventilated fume hood.

Emergency Procedures

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes and remove any contaminated clothing.[7] Seek medical attention if irritation
persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[7] Seek immediate medical
attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Spills:

o Small Spills: In a fume hood, carefully sweep up the solid material, avoiding dust
generation. Place the spilled material and any contaminated cleaning supplies into a
sealed, labeled container for hazardous waste disposal.

o Large Spills: Evacuate the area and contact your institution's EHS or emergency response
team.
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Disposal Plan

Proper disposal of Z-DL-Asn-OH and any associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.[8]

Waste Segregation and Collection

e Unused Compound: The original container with any remaining Z-DL-Asn-OH should be
treated as hazardous waste.

o Contaminated Materials: Any materials that have come into contact with Z-DL-Asnh-OH, such
as gloves, weighing paper, pipette tips, and wipes, must be collected as solid chemical
waste.[6]

e Solutions: Aqueous and organic solutions containing Z-DL-Asn-OH should be collected in
separate, appropriately labeled hazardous waste containers. Do not mix with other waste
streams unless compatibility has been confirmed.[9]

Container Labeling and Storage

» All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name "Z-DL-Asn-OH".[10]

o Keep waste containers securely closed except when adding waste.[10]

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.[11] Use secondary containment to prevent spills.[11]

Final Disposal

o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to arrange for the pickup and proper disposal of the waste.[8]

e Provide an accurate description and quantity of the waste on all required documentation.

e Do not dispose of Z-DL-Asnh-OH down the drain or in the regular trash.[5]

Visual Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b612889?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b612889?utm_src=pdf-body
https://www.benchchem.com/product/b612889?utm_src=pdf-body
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_inhalation_hazards_0.pdf
https://www.benchchem.com/product/b612889?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b612889?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b612889?utm_src=pdf-body
https://www.kent.edu/compliance/ehs/lab-safety/working-with-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the key steps for the safe handling of Z-DL-Asn-OH, from

initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b612889?utm_src=pdf-body-img
https://www.benchchem.com/product/b612889?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/IN/en/product/aldrich/c6404
https://www.scbt.com/p/z-asn-oh-2304-96-3
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.kent.edu/compliance/ehs/lab-safety/working-with-chemicals
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_inhalation_hazards_0.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b612889#personal-protective-equipment-for-handling-z-dl-asn-oh
https://www.benchchem.com/product/b612889#personal-protective-equipment-for-handling-z-dl-asn-oh
https://www.benchchem.com/product/b612889#personal-protective-equipment-for-handling-z-dl-asn-oh
https://www.benchchem.com/product/b612889#personal-protective-equipment-for-handling-z-dl-asn-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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